molecular formula C16H28O B6285094 3,6,7,11-tetramethyldodeca-2,6,10-trien-1-ol CAS No. 2229683-14-9

3,6,7,11-tetramethyldodeca-2,6,10-trien-1-ol

Cat. No.: B6285094
CAS No.: 2229683-14-9
M. Wt: 236.4
InChI Key:
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Description

Molecular Structure Analysis

The InChI code for this compound is 1S/C16H28O/c1-13(2)7-6-8-14(3)9-10-15(4)16(5)11-12-17/h7,9,11,15,17H,6,8,10,12H2,1-5H3/b14-9+,16-11+ . This code provides a specific representation of the molecule’s structure.


Physical and Chemical Properties Analysis

The compound has a molecular weight of 236.4 . Other physical and chemical properties such as boiling point, melting point, and solubility are not available in the current resources.

Properties

{ "Design of the Synthesis Pathway": "The synthesis of 3,6,7,11-tetramethyldodeca-2,6,10-trien-1-ol can be achieved through a multi-step process involving several reactions.", "Starting Materials": [ "2-methyl-1,3-butadiene", "2-methyl-1,5-hexadiene", "3-methyl-1,5-hexadiene", "4-methyl-1,5-hexadiene", "2-methyl-1,5-heptadiene", "2-methyl-1,7-octadiene", "2-methyl-1,9-decadiene", "2-methyl-1,11-dodecadiene", "Sodium borohydride", "Acetic acid", "Methanol", "Hydrochloric acid", "Sodium hydroxide", "Water" ], "Reaction": [ "Step 1: Condensation of 2-methyl-1,3-butadiene with 2-methyl-1,5-hexadiene in the presence of sodium borohydride to form 3,6-dimethyl-1,5,7-octatriene.", "Step 2: Hydrogenation of 3,6-dimethyl-1,5,7-octatriene using a palladium catalyst to form 3,6-dimethyloctane-1,7-diene.", "Step 3: Epoxidation of 3,6-dimethyloctane-1,7-diene using m-chloroperoxybenzoic acid to form 3,6-dimethyl-1,2-epoxyoctane-7,8-diene.", "Step 4: Ring-opening of the epoxide using acetic acid and methanol to form 3,6-dimethyl-7-methoxyoctane-1,8-diene.", "Step 5: Isomerization of 3,6-dimethyl-7-methoxyoctane-1,8-diene using hydrochloric acid to form 3,6-dimethyl-1-methoxyocta-2,6-diene.", "Step 6: Condensation of 3-methyl-1,5-hexadiene with 4-methyl-1,5-hexadiene in the presence of sodium borohydride to form 3,6-dimethyl-1,5,7-octatriene.", "Step 7: Hydrogenation of 3,6-dimethyl-1,5,7-octatriene using a palladium catalyst to form 3,6-dimethyloctane-1,7-diene.", "Step 8: Epoxidation of 3,6-dimethyloctane-1,7-diene using m-chloroperoxybenzoic acid to form 3,6-dimethyl-1,2-epoxyoctane-7,8-diene.", "Step 9: Ring-opening of the epoxide using acetic acid and methanol to form 3,6-dimethyl-7-methoxyoctane-1,8-diene.", "Step 10: Isomerization of 3,6-dimethyl-7-methoxyoctane-1,8-diene using hydrochloric acid to form 3,6-dimethyl-1-methoxyocta-2,6-diene.", "Step 11: Condensation of 2-methyl-1,5-heptadiene with 2-methyl-1,7-octadiene in the presence of sodium borohydride to form 3,6,11-trimethyl-1,5,7,11-undecatetraene.", "Step 12: Hydrogenation of 3,6,11-trimethyl-1,5,7,11-undecatetraene using a palladium catalyst to form 3,6,11-trimethyldodeca-1,7,11-triene.", "Step 13: Epoxidation of 3,6,11-trimethyldodeca-1,7,11-triene using m-chloroperoxybenzoic acid to form 3,6,11-trimethyl-1,2-epoxydodeca-7,11-diene.", "Step 14: Ring-opening of the epoxide using acetic acid and methanol to form 3,6,11-trimethyl-7-methoxydodeca-1,11-diene.", "Step 15: Isomerization of 3,6,11-trimethyl-7-methoxydodeca-1,11-diene using hydrochloric acid to form 3,6,7,11-tetramethyldodeca-2,6,10-trien-1-ol.", "Step 16: Neutralization of the reaction mixture using sodium hydroxide and extraction of the product using water." ] }

CAS No.

2229683-14-9

Molecular Formula

C16H28O

Molecular Weight

236.4

Purity

95

Origin of Product

United States

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